![molecular formula C28H28N2O B4640682 2-(2,5-dimethylphenyl)-N-(2-ethyl-6-methylphenyl)-3-methyl-4-quinolinecarboxamide](/img/structure/B4640682.png)
2-(2,5-dimethylphenyl)-N-(2-ethyl-6-methylphenyl)-3-methyl-4-quinolinecarboxamide
Description
Synthesis Analysis
Quinoline derivatives, including the specified compound, are synthesized through various chemical pathways. For example, the radiosynthesis of quinoline-2-carboxamide derivatives with carbon-11 as potential radioligands for peripheral benzodiazepine receptors involves N-methylation of desmethyl precursors, showcasing a method for introducing radioisotopes into quinoline frameworks for imaging studies (Matarrese et al., 2001). Another efficient synthesis involves reactions with dimedone–DMFDMA adduct by a one-pot, two-step protocol, leading to N1-substituted 2,5-dioxo-1,2,5,6,7,8-hexahydro-3-quinolinecarboxamides (Yermolayev et al., 2008).
Molecular Structure Analysis
Detailed molecular structure analysis is crucial for understanding the chemical behavior and potential applications of quinoline derivatives. For example, single crystal X-ray diffraction studies have been used to confirm the structures of various quinoline derivatives, providing insights into their molecular geometries and intermolecular interactions (Polo-Cuadrado et al., 2021).
Chemical Reactions and Properties
Quinoline derivatives undergo a variety of chemical reactions, reflecting their reactivity and potential for further chemical modification. For instance, the synthesis and reactivity of laquinimod, a quinoline-3-carboxamide, highlight the mechanisms of ester aminolysis and intramolecular proton transfer in the synthesis of this class of compounds (Jansson et al., 2006).
Physical Properties Analysis
The physical properties of quinoline derivatives, such as solubility, crystallinity, and thermal stability, are essential for their practical applications. Studies on the synthesis and characterization of carboxamide derivatives of benzo[b][1,6]naphthyridines, for example, provide information on their growth inhibitory properties and potential for in vivo applications (Deady et al., 2003).
properties
IUPAC Name |
2-(2,5-dimethylphenyl)-N-(2-ethyl-6-methylphenyl)-3-methylquinoline-4-carboxamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C28H28N2O/c1-6-21-11-9-10-19(4)26(21)30-28(31)25-20(5)27(23-16-17(2)14-15-18(23)3)29-24-13-8-7-12-22(24)25/h7-16H,6H2,1-5H3,(H,30,31) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VJQRZMBSZGWKPM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=CC(=C1NC(=O)C2=C(C(=NC3=CC=CC=C32)C4=C(C=CC(=C4)C)C)C)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C28H28N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
408.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.